Cas no 72877-51-1 (neplanocin F)

neplanocin F structure
neplanocin F structure
Product Name:neplanocin F
CAS No:72877-51-1
MF:C11H13N5O3
MW:263.252621412277
CID:977607
PubChem ID:175228
Update Time:2025-04-19

neplanocin F Chemical and Physical Properties

Names and Identifiers

    • neplanocin F
    • 2-(6-Amino-9H-purin-9-yl)-4-(hydroxymethyl)cyclopent-4-ene-1,3-diol
    • 72877-51-1
    • 4-Cyclopentene-1,3-diol, 2-(6-amino-9H-purin-9-yl)-4-(hydroxymethyl)-
    • BRN 4535567
    • DTXSID90993659
    • 2-(6-Amino-9H-purin-9-yl)-4-(hydroxymethyl)-4-cyclopentene-1,3-diol
    • (1R,2S,3S)-2-(6-aminopurin-9-yl)-4-(hydroxymethyl)cyclopent-4-ene-1,3-diol
    • Inchi: 1S/C11H13N5O3/c12-10-7-11(14-3-13-10)16(4-15-7)8-6(18)1-5(2-17)9(8)19/h1,3-4,6,8-9,17-19H,2H2,(H2,12,13,14)/t6-,8+,9+/m1/s1
    • InChI Key: QTTPSWNJDDVBIP-YEPSODPASA-N
    • SMILES: O[C@H]1C(CO)=C[C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

  • Exact Mass: 263.10199
  • Monoisotopic Mass: 263.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.91
  • Boiling Point: 673°C at 760 mmHg
  • Flash Point: 360.8°C
  • Refractive Index: 1.881
  • PSA: 130.31
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